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Compound of Interest

Compound Name: HyNic-PEG4-alkyne

Cat. No.: B15073712

For Researchers, Scientists, and Drug Development Professionals

Introduction

HyNic-PEG4-alkyne is a heterobifunctional linker designed for advanced bioconjugation
applications, particularly in the construction of complex biomolecular architectures such as
antibody-drug conjugates (ADCSs).[1] Its structure features two distinct and orthogonal reactive
moieties: a 6-hydrazinonicotinamide (HyNic) group and a terminal alkyne. These are connected
by a hydrophilic 4-unit polyethylene glycol (PEG) spacer.[2][3] This dual functionality allows for
a controlled, stepwise conjugation strategy, enabling the precise assembly of three different
components (e.g., an antibody, a linker, and a payload).

The HyNic group provides a reactive handle for conjugation to aldehyde- or ketone-containing
molecules through the formation of a stable hydrazone bond.[2] Concurrently, the terminal
alkyne group is available for copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC), a
cornerstone of "click chemistry,” to react with azide-functionalized molecules.[1] The PEG4
spacer enhances aqueous solubility, reduces aggregation of conjugates, and provides spatial
separation between the conjugated molecules.

Chemical Structure and Properties

The structure of HyNic-PEG4-alkyne consists of three key components:
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e HyNic (6-hydrazinonicotinamide) Moiety: An aromatic hydrazine that reacts chemoselectively
with aldehydes and ketones to form a stable bis-aryl hydrazone bond. This reaction is often

catalyzed by aniline and proceeds efficiently at or near neutral pH.

o PEGA4 Spacer: A tetraethylene glycol linker that imparts hydrophilicity to the molecule,
improving its solubility in aqueous buffers commonly used for biological experiments. This
spacer also minimizes steric hindrance between the conjugated partners.

o Terminal Alkyne: A triple bond that serves as a reactive partner for CUAAC click chemistry,
enabling covalent ligation to azide-bearing molecules to form a stable triazole linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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